Cas no 3189-43-3 (Tetracyanoethylene Oxide)
Tetracyanoethylene Oxide structure
Product Name:Tetracyanoethylene Oxide
CAS No:3189-43-3
MF:C6N4O
MW:144.090399742126
MDL:MFCD00014483
CID:314844
PubChem ID:87577202
Update Time:2025-04-19
Tetracyanoethylene Oxide Chemical and Physical Properties
Names and Identifiers
-
- Tetracyanoethylene Oxide
- 2,2,3,3-Oxiranetetracarbonitrile
- NULL
- oxirane-2,2,3,3-tetracarbonitrile
- Oxiranetetracarbonitrile
- TCNEO
- tetracyanoethyleneepoxide
- InChI=1/C6N4O/c7-1-5(2-8)6(3-9,4-10)11-
- EINECS 221-691-7
- Tetracyanoethyleneoxide
- Tetracyanoethylene oxide, 95%
- YWXLYZIZWVOMML-UHFFFAOYSA-N
- SY052897
- 3189-43-3
- SCHEMBL146913
- T1439
- NS00045041
- MFCD00014483
- DTXSID60185741
- FT-0634719
- AKOS015836098
- tetra-cyano epoxide
- T72284
- BS-44109
- DB-048125
-
- MDL： MFCD00014483
- Inchi： 1S/C6N4O/c7-1-5(2-8)6(3-9,4-10)11-5
- InChI Key： YWXLYZIZWVOMML-UHFFFAOYSA-N
- SMILES： O1C(C#N)(C#N)C1(C#N)C#N
Computed Properties
- Exact Mass: 144.00700
- Monoisotopic Mass: 144.00721064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Color/Form: Beige crystalline powder
- Melting Point: 176-179 °C
- PSA: 107.69000
- LogP: -0.41148
- Solubility: Not available
Tetracyanoethylene Oxide Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：UN 3439 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： 36/37
- FLUKA BRAND F CODES：8-10-21
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：<0°C
Tetracyanoethylene Oxide Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Tetracyanoethylene Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1439-1G |
Tetracyanoethylene Oxide |
3189-43-3 | >97.0%(N) | 1g |
¥1365.00 | 2024-04-16 | |
| TRC | T204513-10mg |
Tetracyanoethylene Oxide |
3189-43-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T204513-50mg |
Tetracyanoethylene Oxide |
3189-43-3 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T204513-100mg |
Tetracyanoethylene Oxide |
3189-43-3 | 100mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB142056-1 g |
Tetracyanoethylene oxide, 97%; . |
3189-43-3 | 97% | 1 g |
€163.60 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1439-1g |
Tetracyanoethylene Oxide |
3189-43-3 | 97.0%(N) | 1g |
￥1630.0 | 2022-06-10 | |
| eNovation Chemicals LLC | D748922-1g |
TETRACYANOETHYLENE OXIDE |
3189-43-3 | 97.0% | 1g |
$225 | 2024-06-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162125-1G |
Tetracyanoethylene Oxide |
3189-43-3 | >97.0%(N) | 1G |
￥1,305.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162125-250mg |
Tetracyanoethylene Oxide |
3189-43-3 | 97% | 250mg |
¥799.90 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1193793-5g |
Tetracyanoethylene Oxide |
3189-43-3 | 97% | 5g |
$715 | 2024-07-20 |
Tetracyanoethylene Oxide Related Literature
-
1. Reactions of tetracyanoethylene oxide with 1,2,3-dithiazolesPanayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1998 2505
-
2. New routes to benzothiophenes, isothiazoles and 1,2,3-dithiazolesKumaraswamy Emayan,Russell F. English,Panayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1997 3345
-
Gonzalo Jiménez-Osés,José Elguero,José I. García New J. Chem. 2009 33 471
-
Mitsushiro Nomura Dalton Trans. 2011 40 2112
-
Mark A. Spackman CrystEngComm 2018 20 5340
3189-43-3 (Tetracyanoethylene Oxide) Related Products
- 65445-51-4(1-Oxaspiro[2.7]decane-2-carbonitrile)
- 152493-86-2(Oxiranecarbonitrile,3-ethyl-2-propyl- (9CI))
- 104165-34-6(2,2-Oxiranedicarbonitrile, 3-ethyl-)
- 3305-62-2(Oxiranetricarbonitrile)
- 6509-07-5(dimethyloxirane-2-carbonitrile)
- 41233-34-5(3-Ethyl-3-methyloxirane-2-carbonitrile)
- 137152-54-6(2,2-Oxiranedicarbonitrile, 3-heptyl-)
- 176956-52-8(2-Oxiranecarbonitrile,2-(hydroxymethyl)-3-methyl-)
- 107569-26-6(20-Oxabicyclo[17.1.0]eicosane-1-carbonitrile, (1R*,19S*)-)
- 854866-50-5(2-Oxiranecarbonitrile,2-ethyl-3-methyl-)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
